6-(1-Adamantyl)-2-[(2-cyanoethyl)sulfanyl]-4-(trifluoromethyl)nicotinonitrile

Specification

• CAS No.: 625369-56-4
• Molecular Formula: C20H20F3N3S
• Molecular Weight: 391.5g/mol
• IUPAC Name: 6-(1-adamantyl)-2-(2-cyanoethylsulfanyl)-4-(trifluoromethyl)pyridine-3-carbonitrile
• Standard InChI: InChI=1S/C20H20F3N3S/c21-20(22,23)16-7-17(26-18(15(16)11-25)27-3-1-2-24)19-8-12-4-13(9-19)6-14(5-12)10-19/h7,12-14H,1,3-6,8-10H2
• Standard InChI Key: IZWOKISZWBWFAC-UHFFFAOYSA-N
• SMILES: C1C2CC3CC1CC(C2)(C3)C4=NC(=C(C(=C4)C(F)(F)F)C#N)SCCC#N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)C4=NC(=C(C(=C4)C(F)(F)F)C#N)SCCC#N

Introduction

Parameter	Information
IUPAC Name	6-(1-adamantyl)-2-(2-cyanoethylsulfanyl)-4-(trifluoromethyl)pyridine-3-carbonitrile
CAS Number	625369-56-4
Molecular Formula	C₂₀H₂₀F₃N₃S
Molecular Weight	391.45 g/mol
Purity Specification	≥95% (commercial grade)

Source: Product Information Sheet, AK Scientific, Inc.

Structural Characteristics

Molecular Structure

The molecule contains several key structural components that define its chemical properties:

• A pyridine ring (nicotinonitrile core) forms the central scaffold of the molecule

• An adamantyl group (C₁₀H₁₅-) attached at the 6-position of the pyridine ring

• A 2-cyanoethylsulfanyl group (-SCH₂CH₂CN) at the 2-position

• A trifluoromethyl group (-CF₃) at the 4-position

• A nitrile group (-CN) at the 3-position of the pyridine ring

This unique arrangement of functional groups creates a molecule with distinctive reactivity patterns and physicochemical properties.

Related Compounds

Structurally similar compounds include 6-(1-Adamantyl)-2-[(cyanomethyl)sulfanyl]-4-(trifluoromethyl)nicotinonitrile (CAS: 489414-28-0), which differs only in having a cyanomethyl group (-SCH₂CN) instead of the cyanoethyl group (-SCH₂CH₂CN). The close structural relationship suggests similar chemical properties and potential applications.

Physical and Chemical Properties

The physical and chemical properties of 6-(1-Adamantyl)-2-[(2-cyanoethyl)sulfanyl]-4-(trifluoromethyl)nicotinonitrile are summarized in Table 2.

Table 2: Physical and Chemical Properties

Property	Value/Description
Physical State	Solid at room temperature
Color	Not specified in available literature
Solubility	Limited water solubility expected due to multiple hydrophobic groups
Stability	Stable under normal conditions; store in cool, dry place
Functional Groups	Nitrile (x2), Sulfanyl, Trifluoromethyl, Adamantyl
Reactivity	Potential reactivity at sulfur linkage and nitrile groups

Parameter	Specification
Minimum Purity	95%
Form	Solid
Intended Use	Research and development only
Restrictions	Not for use in foods, cosmetics, drugs (human or veterinary), consumer products, or biocides
Transportation Classification	Not classified as hazardous material for transportation

Source: Product Information, AK Scientific, Inc.